Cas no 2549020-75-7 (N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine)

• Product Name: N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine
• CAS No: 2549020-75-7
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 5311908
• PubChem ID: 154829835
• Update Time: 2025-08-05

N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2549020-75-7
• AKOS040724657
• F6754-6545
• N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine
• 6-Cyclopropyl-N-methyl-N-(phenylmethyl)-4-pyrimidinamine

• Inchi： 1S/C15H17N3/c1-18(10-12-5-3-2-4-6-12)15-9-14(13-7-8-13)16-11-17-15/h2-6,9,11,13H,7-8,10H2,1H3
• InChI Key： ZQUIQBITGMYNOY-UHFFFAOYSA-N
• SMILES： C1=NC(C2CC2)=CC(N(C)CC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 239.142247555g/mol
• Monoisotopic Mass: 239.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.4±40.0 °C(Predicted)
• pka: 6.25±0.10(Predicted)

Additional information on N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine

N-Benzyl-6-Cyclopropyl-N-Methylpyrimidin-4-Amine: A Comprehensive Overview

The compound N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine (CAS No. 2549020-75-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring a pyrimidine ring substituted with a benzyl group, a cyclopropyl group, and a methylamino group, makes it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the potential of N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine as a promising candidate in drug discovery. Its ability to modulate key biological pathways has been extensively explored in preclinical models. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable tool in the development of anti-cancer therapies. The cyclopropyl group, in particular, has been shown to enhance the molecule's stability and bioavailability, which are critical factors in drug design.

The synthesis of N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrimidine ring through cyclization reactions, followed by selective substitution to introduce the benzyl and cyclopropyl groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve higher yields and better purity levels.

In terms of applications, N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine has shown promise as an agrochemical agent. Its ability to inhibit plant pathogens has been tested in various agricultural settings, with encouraging results reported in field trials. Additionally, this compound has been explored as a building block for advanced materials, such as high-performance polymers and electronic devices. Its unique electronic properties make it an attractive candidate for use in organic electronics.

From a structural perspective, the molecule's pyrimidine ring serves as a central scaffold for functionalization. The benzyl group provides aromatic stability and enhances lipophilicity, while the cyclopropyl group introduces strain and rigidity into the structure. These features collectively contribute to the compound's unique physicochemical properties. Recent computational studies have provided deeper insights into the molecule's electronic structure and reactivity, further underscoring its potential for diverse applications.

The development of N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine has also been driven by advancements in green chemistry practices. Researchers have increasingly focused on developing environmentally friendly synthesis routes that minimize waste and reduce energy consumption. For example, the use of microwave-assisted synthesis has enabled faster reaction times and reduced solvent usage compared to traditional methods.

In conclusion, N-benzyl-6-cyclopropyl-N-methylpyrimidin-4-amine (CAS No. 2549020-75-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.